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DosatiLink-1 Basic Profile

Property Description

Name DosatiLink-1 [1] [2] [3]

CAS Number 2941512-37-2 [1] [2] [3]

Molecular Formula C₆₉H₉₃Cl₂F₂N₁₃O₁₇S [1] [2] [3]

Molar Mass 1517.52 g/mol [1] [2] [3]

Primary Stated Activity Abelson murine leukemia (ABL) enzyme inhibitor [1] [2] [3]

Known Biological Activity

The table below summarizes the only specific experimental data I found for DosatiLink-1.
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Cell Line Assay
Result
(EC₅₀)

Implication

K562 (human chronic

myeloid leukemia
cells)

Inhibition of cell growth after 3-

day incubation (CellTiter-Glo
2.0 assay) [3]

2.47 nM

[3]

Potent anti-proliferative activity

in ABL-driven cells.

K562 expressing ABL
T315I mutant

Inhibition of cell growth after 3-
day incubation (CellTiter-Glo

2.0 assay) [3]

> 300
nM [3]

Suggests a lack of efficacy
against this common

resistance mutation.

Inferred Experimental Context

While a full protocol is not available, the data from [3] provides some insights:

Common Model: The use of the K562 cell line is standard for evaluating ABL inhibitors because its

proliferation is dependent on the Bcr-Abl protein (the human equivalent of the viral ABL enzyme) [3].
Standard Assay: The CellTiter-Glo assay is a well-established, luminescent method for determining

the number of viable cells based on ATP levels, commonly used for high-throughput compound
screening [3].

Resistance Testing: Testing against the T315I "gatekeeper" mutant is critical in ABL inhibitor
development, as this mutation confers resistance to many first- and second-generation drugs [3].

The ABL Signaling Pathway

The following diagram outlines the core ABL signaling pathway, which DosatiLink-1 is designed to inhibit.

The ABL kinase is a key node in pathways that drive cell proliferation and survival.
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Growth Factors &
Extracellular Signals
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Cellular Outcomes:
• Uncontrolled Proliferation

• Reduced Apoptosis
• Enhanced Survival
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [DosatiLink-1 validation studies]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-validation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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